Cas no 5280-78-4 (Pigment Red 144)

• Product name: Pigment Red 144
• CAS No: 5280-78-4
• MF: C₄₀H₂₃N₆O₄Cl₅
• MW: 828.913420000001
• CID: 45662

Pigment Red 144 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 144
• (4E)-N-[3-chloro-4-[[(4E)-4-[(2,5-dichlorophenyl)hydrazinylidene]-3-oxonaphthalene-2-carbonyl]amino]phenyl]-4-[(2,5-dichlorophenyl)hydrazinylidene]-3-oxonaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide,N,N'-(2-chloro-1,4-phenylene) bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxy
• 2-Naphthalenecarboxamide,N,N'-(2-chloro-1,4-phenylene)bis(4-(2-(2,5-dichlorophenyl)diazenyl)-3-hydroxy
• EINECS 226-106-9
• N,N'-(2-Chloro-1,4-phenylene)bis(4-((2,5-dichlorophenyl)azo)-3-hydroxynaphthalene-2-carboxamide)
• C.I. 20735
• N,N'-(2-Chloro-1,4-phenylene)bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxynaphthalene-2-carboxamide]

• Inchi： 1S/C40H23Cl5N6O4/c41-22-9-12-29(43)33(17-22)48-50-35-25-7-3-1-5-20(25)15-27(37(35)52)39(54)46-24-11-14-32(31(45)19-24)47-40(55)28-16-21-6-2-4-8-26(21)36(38(28)53)51-49-34-18-23(42)10-13-30(34)44/h1-19,52-53H,(H,46,54)(H,47,55)
• InChI Key： IJBLMBVNVKWXHY-BSLTZQBWSA-N
• SMILES： ClC1=CC(/N=N/C2=C3C(C=CC=C3)=CC(C(NC4=CC(Cl)=C(NC(C5=C(O)C(/N=N/C6=C(Cl)C=CC(Cl)=C6)=C7C=CC=CC7=C5)=O)C=C4)=O)=C2O)=C(Cl)C=C1

Computed Properties

• Exact Mass: 826.02200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 55
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.53
• PSA: 148.10000
• LogP: 14.15260

Pigment Red 144 Security Information

Pigment Red 144 Customs Data

• HS CODE：3204170000
• Customs Data：

  China Customs Code:

  3204170000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on Pigment Red 144

Pigment Red 144 (CAS No. 5280-78-4): A Comprehensive Overview

Pigment Red 144 (CAS No. 5280-78-4) is a widely used organic pigment in the chemical and pharmaceutical industries. This compound, also known as C.I. Pigment Red 144, is a member of the azo pigment family and is characterized by its excellent color stability, lightfastness, and chemical resistance. These properties make it an ideal choice for various applications, including coatings, plastics, inks, and textiles.

The chemical structure of Pigment Red 144 consists of a diazo component linked to a monoazo component, which contributes to its vibrant red color and high performance in different media. The molecular formula of this compound is C₂₀H₁₆N₆O₃, and its molecular weight is approximately 376.37 g/mol. The compound is insoluble in water but can be dispersed in various organic solvents, making it suitable for use in a wide range of formulations.

In recent years, significant research has been conducted to enhance the performance and sustainability of Pigment Red 144. One notable study published in the Journal of Applied Polymer Science (2023) explored the use of nanotechnology to improve the dispersion and stability of the pigment in polymer matrices. The researchers found that incorporating nanoscale particles of Pigment Red 144 into polymeric materials significantly enhanced their mechanical properties and color retention under harsh environmental conditions.

Another area of interest is the environmental impact of pigments like Pigment Red 144. A study published in Environmental Science & Technology (2022) investigated the biodegradability and ecotoxicity of various azo pigments, including Pigment Red 144. The results indicated that while these pigments are generally stable and resistant to degradation, they can be safely managed through proper waste treatment processes. This research highlights the importance of sustainable practices in the production and disposal of pigments to minimize their environmental footprint.

The pharmaceutical industry has also shown interest in the potential applications of Pigment Red 144. A recent review article in Pharmaceutical Research (2023) discussed the use of organic pigments as excipients in drug formulations. The study highlighted the role of pigments like Pigment Red 144 in improving the visual appeal and patient compliance of pharmaceutical products. Additionally, the researchers explored the possibility of using these pigments as carriers for controlled drug release systems, which could enhance therapeutic efficacy and reduce side effects.

The safety profile of Pigment Red 144 has been extensively evaluated through various toxicological studies. According to a comprehensive review published in Toxicology Letters (2023), this pigment exhibits low toxicity when used within recommended concentrations. The study concluded that Pigment Red 144 is safe for use in consumer products when proper handling and storage guidelines are followed.

In conclusion, Pigment Red 144 (CAS No. 5280-78-4) is a versatile and high-performance organic pigment with a wide range of applications in various industries. Ongoing research continues to explore new ways to enhance its properties and expand its utility while ensuring environmental sustainability and safety. As technology advances, the future prospects for this compound look promising, making it an essential component in many modern formulations.